Cas no 26311-44-4 (Benzoic acid,4-pentyl-, methyl ester)

Benzoic acid,4-pentyl-, methyl ester structure
26311-44-4 structure
Product Name:Benzoic acid,4-pentyl-, methyl ester
CAS No:26311-44-4
MF:C13H18O2
MW:206.280824184418
CID:278888
PubChem ID:117775
Update Time:2025-04-19

Benzoic acid,4-pentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-pentyl-, methyl ester
    • methyl 4-pentylbenzoate
    • Methyl p-pentylbenzoate
    • 4-N-AMYLBENZOIC ACID METHYL ESTER
    • DTXSID4067199
    • Q63399551
    • EINECS 247-606-3
    • 26311-44-4
    • NS00028084
    • SCHEMBL8044139
    • STDGBCHZHMQCAE-UHFFFAOYSA-N
    • Benzoic acid, 4-pentyl-, methyl ester
    • Inchi: 1S/C13H18O2/c1-3-4-5-6-11-7-9-12(10-8-11)13(14)15-2/h7-10H,3-6H2,1-2H3
    • InChI Key: STDGBCHZHMQCAE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)CCCCC)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.983
  • Boiling Point: 291.7°Cat760mmHg
  • Flash Point: 129.6°C
  • Refractive Index: 1.498
  • PSA: 26.3

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